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Compound of Interest

Compound Name: Neopentyl glycol diacrylate

Cat. No.: B1215655

An In-depth Technical Guide to Neopentyl Glycol Diacrylate (NPGDA)

Introduction

Neopentyl glycol diacrylate (NPGDA) is a difunctional monomer characterized by a neopentyl
glycol backbone with two acrylate functional groups. Its unique structure, featuring a quaternary
carbon, imparts significant thermal stability, weather resistance, and hydrolytic stability to the
polymers it forms. NPGDA is a low-viscosity, fast-curing liquid that readily undergoes
polymerization upon exposure to ultraviolet (UV) light or electron beam (EB) radiation.[1][2]
These properties make it a crucial component in a wide array of applications, including
radiation-cured coatings, inks, adhesives, and photopolymers.[3][4] This guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and key experimental
protocols relevant to researchers and scientists.

Chemical Structure and Identification

NPGDA is formed from the esterification of neopentyl glycol with two molecules of acrylic acid.
[5] The chemical formula for NPGDA is C11H160a4.[3][6]

Table 1: Chemical Identification and Nomenclature of NPGDA
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Identifier Value
2,2-dimethyl-3-prop-2-enoyloxypropyl) prop-2-
IUPAC Name ( yl-3-prop yloxypropyl) prop
enoate[7]
CAS Number 2223-82-7[6][8]

Molecular Formula

C11H1604[3][4]

Molecular Weight 212.24 g/mol [3][6][8]
2,2-Dimethyl-1,3-propanediol diacrylate,
Synonyms
NPGDA, SR 247[4][7]
InChl Key MXFQRSUWYYSPOC-UHFFFAOYSA-N[8]

SMILES String

CC(C)(COC(=0)C=C)COC(=0)C=C[8]

The logical relationship for the synthesis of NPGDA is visualized below.
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Neopentyl Glycol
+

2x Acrylic Acid

Input

Esterification Reaction

(Catalyst, e.g., p-toluenesulfonic acid)

Output

Neopentyl Glycol Diacrylate (NPGDA)

+
2xX Water
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4 o ™ 1. Formulation Prep:
1. Initiation Mix NPGDA with 2% (w/w)
photoinitiator.
Photoinitiator (1) )
V Light (hv) 2. Film Application:

Apply a 50 pm film onto
a pre-weighed glass plate.

( Free Radicals (2Re) )

Radical Attack 3. UV Curing:

)

NPGDA Monomer (M) j

Expose film to UV light
(e.g., 1 J/cm?).

Activated Monomer (RMe) j

- T 4
4. Initial Weighing:
Record the weight of the
cured film (Wa).
é 2. Propagation h

Immerse the film in acetone
for 24 hours to remove
soluble fractions.

Addition of Monomer

Elongated Chain (RMn+1¢)

Growing Polymer Chain (RMne) NPGDA Monomer (M) 5 Solvent Extraction:
J

6. Drying:
Dry the insoluble film in a
vacuum oven at 60°C
until constant weight.

é 3. Termination N

. X . N 7. Final Weighing:
Polymer Chain (P¢) Polymer Chain (P's) Record the final weight of
J

the dry, insoluble film (W2).
8. Calculation:

Gel Content (%) =
(W2 /W) * 100

Crosslinked Polymer (P-P*)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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